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Compound of Interest

Compound Name: 5-Acetyltaxachitriene A

Cat. No.: B593494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Acetyltaxachitriene A is a complex diterpenoid belonging to the taxane family of natural

products. Taxanes are a class of compounds originally isolated from plants of the genus Taxus

(yew trees) and are of significant interest to the pharmaceutical industry due to their potent

anticancer properties. This technical guide provides a comprehensive overview of the chemical

structure of 5-Acetyltaxachitriene A, including its physicochemical properties, spectroscopic

data, and a detailed experimental protocol for its isolation. Additionally, a representative

signaling pathway for the biological action of taxanes is presented.

Chemical Structure and Properties
5-Acetyltaxachitriene A is a highly oxygenated taxane with the chemical formula C34H46O14.

Its structure is characterized by a bicyclo[9.3.1]pentadecane core, which is common to many

taxoids. The molecule is extensively acetylated, contributing to its lipophilicity.

Table 1: Physicochemical and Computed Properties of 5-Acetyltaxachitriene A
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Property Value Source

Molecular Formula C34H46O14 PubChem

Molecular Weight 678.7 g/mol PubChem

IUPAC Name

[(1R,2S,3E,5S,7R,8E,10R,13S

)-2,5,7,9,10,13-hexaacetyloxy-

8,12,15,15-tetramethyl-4-

bicyclo[9.3.1]pentadeca-

3,8,11-trienyl]methyl acetate

BOC Sciences[1]

CAS Number 187988-48-3 BOC Sciences[1]

Appearance Powder BOC Sciences[1]

Purity >98.0% BOC Sciences[1]

Solubility

Soluble in Acetone,

Chloroform, Dichloromethane,

DMSO, Ethyl Acetate

BOC Sciences[1]

Storage Store at -20°C BOC Sciences[1]

Spectroscopic Data
The structural elucidation of 5-Acetyltaxachitriene A, like other complex natural products,

relies heavily on a combination of spectroscopic techniques, primarily Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS). While the original publication

with the specific spectral data for 5-Acetyltaxachitriene A is not readily available in the public

domain, this section outlines the expected spectroscopic characteristics based on the analysis

of closely related taxane diterpenoids isolated from Taxus mairei.

Table 2: Expected ¹H and ¹³C NMR Spectroscopic Data for 5-Acetyltaxachitriene A
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Position
Expected ¹³C Chemical
Shift (δC, ppm)

Expected ¹H Chemical
Shift (δH, ppm, Multiplicity,
J in Hz)

Data for this specific

compound is not publicly

available. The table structure is

provided as a template.

Note: The actual chemical shifts and coupling constants would be determined from 1D and 2D

NMR experiments such as ¹H-¹H COSY, HSQC, and HMBC.

Experimental Protocols
Isolation of 5-Acetyltaxachitriene A from Taxus mairei
5-Acetyltaxachitriene A is a natural product extracted from the needles of the yew tree, Taxus

mairei.[1] The following is a generalized experimental protocol for the isolation of taxane

diterpenoids from Taxus mairei, which would be applicable for obtaining 5-Acetyltaxachitriene
A. This protocol is based on methodologies reported in the scientific literature for the isolation

of similar compounds from the same source.

1. Plant Material Collection and Preparation:

Needles of Taxus mairei are collected and air-dried in the shade.

The dried needles are ground into a fine powder to increase the surface area for extraction.

2. Extraction:

The powdered plant material is exhaustively extracted with 95% ethanol at room

temperature. This process is typically repeated three times to ensure complete extraction of

the secondary metabolites.

The ethanol extracts are combined and concentrated under reduced pressure using a rotary

evaporator to yield a crude extract.

3. Solvent Partitioning:
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The crude ethanol extract is suspended in water and then partitioned successively with

solvents of increasing polarity, such as n-hexane, ethyl acetate, and n-butanol.

The taxane diterpenoids, including 5-Acetyltaxachitriene A, are expected to be enriched in

the ethyl acetate fraction.

4. Chromatographic Purification:

The ethyl acetate fraction is subjected to column chromatography on silica gel.

The column is eluted with a gradient of n-hexane and ethyl acetate, with the polarity

gradually increasing.

Fractions are collected and monitored by thin-layer chromatography (TLC). Fractions with

similar TLC profiles are combined.

Further purification of the fractions containing the target compound is achieved through

repeated column chromatography on silica gel and/or Sephadex LH-20.

The final purification is typically performed by high-performance liquid chromatography

(HPLC), often using a reversed-phase C18 column, to yield pure 5-Acetyltaxachitriene A.

5. Structure Elucidation:

The structure of the purified compound is determined using a combination of spectroscopic

methods, including ¹H NMR, ¹³C NMR, 2D NMR (COSY, HSQC, HMBC, NOESY), and high-

resolution mass spectrometry (HR-MS).

Biological Activity and Signaling Pathway
Taxanes, as a class of compounds, are well-established as potent anticancer agents. Their

primary mechanism of action involves the disruption of microtubule dynamics, which are

essential for cell division.

Mechanism of Action of Taxanes
Taxanes bind to the β-tubulin subunit of microtubules, which are key components of the

cytoskeleton. This binding stabilizes the microtubules, preventing their depolymerization. The
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stabilization of microtubules disrupts the normal dynamic instability required for various cellular

processes, most critically, the formation of the mitotic spindle during cell division. This leads to

an arrest of the cell cycle at the G2/M phase, ultimately inducing apoptosis (programmed cell

death).

Below is a diagram illustrating the general signaling pathway for taxane-induced apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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